Cas no 1426290-60-9 ({[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride)
{[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- {[1-(3-bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
- [1-(3-bromophenyl)tetrazol-5-yl]methanamine;hydrochloride
- {[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
-
- MDL: MFCD24387588
- Inchi: 1S/C8H8BrN5.ClH/c9-6-2-1-3-7(4-6)14-8(5-10)11-12-13-14;/h1-4H,5,10H2;1H
- InChI Key: HRTYNGOSCLGVNO-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)N1C(CN)=NN=N1.Cl
Computed Properties
- Exact Mass: 288.97299 g/mol
- Monoisotopic Mass: 288.97299 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6
- Molecular Weight: 290.55
{[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B125071-100mg |
{[1-(3-bromophenyl)-1h-tetrazol-5-yl]methyl}amine hydrochloride |
1426290-60-9 | 100mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B125071-500mg |
{[1-(3-bromophenyl)-1h-tetrazol-5-yl]methyl}amine hydrochloride |
1426290-60-9 | 500mg |
$ 435.00 | 2022-06-07 | ||
| TRC | B125071-1g |
{[1-(3-bromophenyl)-1h-tetrazol-5-yl]methyl}amine hydrochloride |
1426290-60-9 | 1g |
$ 660.00 | 2022-06-07 | ||
| Enamine | EN300-239604-0.05g |
[1-(3-bromophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1426290-60-9 | 95% | 0.05g |
$128.0 | 2024-06-19 | |
| Enamine | EN300-239604-0.1g |
[1-(3-bromophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1426290-60-9 | 95% | 0.1g |
$188.0 | 2024-06-19 | |
| Enamine | EN300-239604-0.25g |
[1-(3-bromophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1426290-60-9 | 95% | 0.25g |
$271.0 | 2024-06-19 | |
| Enamine | EN300-239604-0.5g |
[1-(3-bromophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1426290-60-9 | 95% | 0.5g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-239604-1.0g |
[1-(3-bromophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1426290-60-9 | 95% | 1.0g |
$600.0 | 2024-06-19 | |
| Enamine | EN300-239604-2.5g |
[1-(3-bromophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1426290-60-9 | 95% | 2.5g |
$1174.0 | 2024-06-19 | |
| Enamine | EN300-239604-5.0g |
[1-(3-bromophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1426290-60-9 | 95% | 5.0g |
$1737.0 | 2024-06-19 |
{[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on {[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
Comprehensive Overview of {[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS No. 1426290-60-9)
In the rapidly evolving field of pharmaceutical and chemical research, {[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS No. 1426290-60-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its tetrazole ring and bromophenyl moiety, is a subject of interest for researchers exploring novel bioactive molecules. The presence of both amine and hydrochloride functional groups enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.
The tetrazole ring, a key feature of this compound, is known for its metabolic stability and bioisosteric properties, often serving as a surrogate for carboxylic acids in drug design. This has led to increased searches for tetrazole derivatives in drug discovery, as researchers aim to optimize pharmacokinetic profiles. Meanwhile, the 3-bromophenyl group contributes to the compound's potential in cross-coupling reactions, a hot topic in modern organic synthesis. Such reactions are frequently explored in the context of palladium-catalyzed transformations, a trending subject in academic and industrial laboratories.
From an analytical perspective, the hydrochloride salt form of this compound improves its crystallinity, facilitating characterization via X-ray diffraction and NMR spectroscopy. These techniques are commonly searched by chemists seeking to validate molecular structures. The compound's molecular weight and logP values also make it relevant for QSAR studies, aligning with the growing demand for computational chemistry tools in material science.
In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for such heterocyclic compounds. This aligns with the increasing popularity of searches for solvent-free reactions and catalytic methods. The bromine atom in the structure offers opportunities for further functionalization through C-H activation strategies, another area receiving substantial attention in recent literature.
Stability studies of CAS No. 1426290-60-9 under various conditions (pH, temperature, light exposure) are crucial for its potential formulation development. These aspects connect with frequent queries about compound storage conditions and degradation pathways in pharmaceutical forums. The hydrochloride form typically shows improved stability compared to free bases, addressing common challenges in API development.
Patent literature reveals growing interest in similar tetrazole-containing compounds for various applications, though specific uses of this particular derivative remain proprietary in many cases. This has led to increased searches for structure-activity relationships of such molecules. The compound's H-bonding capacity, influenced by its amine and tetrazole groups, makes it particularly interesting for molecular recognition studies.
Quality control aspects of {[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride involve rigorous HPLC purity analysis and residual solvent testing, topics frequently discussed in manufacturing guidelines. The bromine content also necessitates careful elemental analysis, connecting to searches about halogenated compound characterization.
In summary, CAS No. 1426290-60-9 represents a fascinating case study in modern heterocyclic chemistry, bridging multiple research areas from synthetic methodology to potential biological applications. Its structural features respond to several current trends in chemical research, making it a compound worth monitoring in future scientific literature and patent disclosures.
1426290-60-9 ({[1-(3-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)